Cas no 1591-99-7 (1-isocyanato-2,3-dimethylbenzene)

1-isocyanato-2,3-dimethylbenzene Properties

Names and Identifiers

• 2,3-dimethylphenyl isocyanate
• 1-Isocyanato-2,3-dimethylbenzene
• FT-0609721
• GEO-01211
• MFCD00013851
• 1-isocyanato-2,3-dimethyl-benzene
• 2,3-Dimethylphenyl isocyanate, 98%
• EN300-146740
• W-200144
• BB 0254496
• dimethylphenyl isocyanate
• Q27132902
• 1591-99-7
• Benzene, isocyanatodimethyl-
• Benzene, 1-isocyanato-2,3-dimethyl-
• 1-Isocyanato-2,3-dimethylbenzene #
• DTXSID50166584
• CHEBI:63899
• 2,3-Dimethylphenylisocyanate
• F1945-0020
• AKOS000170601
• 2,3-Dimethyphenyl isocyanate
• SCHEMBL93192
• STK504574
• 2,3-Dimethylphenyl isocyanate
• ALBB-007504
• DB-043418
• DTXCID9089075
• +Expand

• MDL： MFCD00013851
• InChIKey： KNHJIEOCVVIBIV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c1-7-4-3-5-9(8(7)2)10-6-11/h3-5H,1-2H3
• SMILES： CC1=C(C)C(=CC=C1)N=C=O
• BRN： 6313438

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.068
• Heavy Atom Count: 11
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• LogP: 2.27070
• PSA: 29.43000
• Refractive Index: n20/D 1.54(lit.)
• Boiling Point: 105 °C50 mm Hg(lit.)
• Flash Point: 199 °F
• Color/Form: Colorless liquid.
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive
• Density: 1.059 g/mL at 25 °C(lit.)

1-isocyanato-2,3-dimethylbenzene Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/25; R36/37/38; R42
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

1-isocyanato-2,3-dimethylbenzene Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%